Cas no 1807035-56-8 (Methyl 2-cyano-5-(trifluoromethyl)isonicotinate)

• Product Name: Methyl 2-cyano-5-(trifluoromethyl)isonicotinate
• CAS No: 1807035-56-8
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4904543
• Update Time: 2025-11-05

Methyl 2-cyano-5-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-(trifluoromethyl)isonicotinate

• Inchi： 1S/C9H5F3N2O2/c1-16-8(15)6-2-5(3-13)14-4-7(6)9(10,11)12/h2,4H,1H3
• InChI Key： WQMBTPOQBQBHBP-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=CC=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.6
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-5-(trifluoromethyl)isonicotinate

Methyl 2-cyano-5-(trifluoromethyl)isonicotinate: A Comprehensive Overview

The compound with CAS No. 1807035-56-8, commonly referred to as Methyl 2-cyano-5-(trifluoromethyl)isonicotinate, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a cyano group, a trifluoromethyl group, and an isonicotinate moiety. These structural features contribute to its exceptional chemical properties and potential applications.

Recent studies have highlighted the versatility of Methyl 2-cyano-5-(trifluoromethyl)isonicotinate in various industries. For instance, its ability to act as a precursor in the synthesis of advanced materials has been extensively explored. Researchers have demonstrated that this compound can be utilized in the development of high-performance polymers, which exhibit superior thermal stability and mechanical strength. Such properties make it a promising candidate for applications in aerospace and automotive industries.

In the field of pharmacology, Methyl 2-cyano-5-(trifluoromethyl)isonicotinate has shown potential as a bioactive molecule. Its ability to interact with specific biological targets has been investigated in recent clinical studies. These studies suggest that the compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development.

The synthesis of Methyl 2-cyano-5-(trifluoromethyl)isonicotinate involves a multi-step process that requires precise control over reaction conditions. The incorporation of the cyano group and the trifluoromethyl group into the isonicotinate framework is achieved through advanced organic synthesis techniques. These techniques include nucleophilic substitution, electrophilic substitution, and coupling reactions, which are optimized to ensure high yield and purity.

One of the most intriguing aspects of this compound is its reactivity under different environmental conditions. Recent experiments have shown that Methyl 2-cyano-5-(trifluoromethyl)isonicotinate exhibits unique catalytic properties when exposed to specific stimuli, such as light or heat. This behavior has led to its exploration as a catalyst in green chemistry applications, where it can facilitate the synthesis of complex molecules under mild conditions.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of Methyl 2-cyano-5-(trifluoromethyl)isonicotinate. These studies indicate that the compound is relatively stable under natural conditions, with limited biodegradation potential. However, further research is needed to fully understand its long-term environmental effects and to develop strategies for safe disposal.

The commercialization of Methyl 2-cyano-5-(trifluoromethyl)isonicotinate has been influenced by its high demand in niche markets. Its application in specialty chemicals, such as agrochemicals and electronic materials, has driven significant interest from industry players. Market analysis suggests that the demand for this compound will continue to grow as new applications are discovered and developed.

In conclusion, Methyl 2-cyano-5-(trifluoromethyl)isonicotinate (CAS No. 1807035-56-8) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure, coupled with its promising properties, positions it as a key player in future technological advancements. As research continues to uncover new uses for this compound, its role in shaping modern science and industry is expected to expand significantly.